BENGHE Methodological & Application

Check Availability & Pricing

Protocol for In Vivo Administration of HO-3867 in
Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HO-3867

Cat. No.: B607967

Application Notes for Researchers, Scientists, and
Drug Development Professionals

Introduction

HO-3867 is a synthetic curcumin analog that has demonstrated significant anti-cancer
properties, primarily through the selective inhibition of Signal Transducer and Activator of
Transcription 3 (STAT3).[1][2] STAT3 is a key signaling protein often constitutively activated in a
wide range of human cancers, promoting cell proliferation, survival, and angiogenesis while
suppressing anti-tumor immunity. HO-3867 has been shown to inhibit STAT3 phosphorylation,
DNA binding, and transcriptional activity, leading to apoptosis in cancer cells with minimal
toxicity to noncancerous cells.[1][3] Furthermore, emerging evidence suggests that HO-3867
can also reactivate mutant p53, expanding its therapeutic potential.[4][5]

This document provides a comprehensive protocol for the in vivo administration of HO-3867 in
mouse models, based on established preclinical studies. It includes detailed methodologies for
drug preparation and administration, as well as a summary of reported dosages and their
observed effects.

Quantitative Data Summary

The following tables summarize the quantitative data from various in vivo studies involving the
administration of HO-3867 in mice.
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Table 1: HO-3867 Dosage and Administration in Mouse Xenograft Models
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Table 2: Effects of HO-3867 on Tumor Growth and Body Weight
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Tumor Weight (g, Body Weight
Treatment Group Reference
mean * SEM) Change
Control (untreated) 1.115+0.07 No significant change [1]
HO-3867 (50 ppm in o
0.65+£0.02 No significant change [1]
feed)
HO-3867 (100 ppm in o
0.214 £ 0.02 No significant change [1]

feed)

Experimental Protocols

1. Preparation of HO-3867 for Oral Administration (in Feed)

This protocol is adapted from studies where HO-3867 was administered as a dietary

supplement.[1]
o Materials:

o HO-3867 powder

[¢]

Standard powdered mouse feed

Precision balance

[e]

[e]

Spatula

Blender or mixer

o

e Procedure:

o Calculate the total amount of medicated feed required for the study duration and the

number of mice.

o Weigh the required amount of HO-3867 powder to achieve the desired concentration (e.g.,
50 ppm or 100 ppm). For example, to prepare 1 kg of 100 ppm feed, mix 100 mg of HO-
3867 with 999.9 g of powdered feed.
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o In a well-ventilated area, thoroughly mix the HO-3867 powder with a small portion of the
powdered feed.

o Gradually add the remaining feed to the mixture and continue to blend until a homogenous
mixture is achieved. Using a mechanical blender is recommended for uniform distribution.

o Store the medicated feed in airtight containers, protected from light, at 4°C.
2. Preparation of HO-3867 for Injection
This formulation is recommended for parenteral administration.[2]
e Materials:

o HO-3867 powder

o

Dimethyl sulfoxide (DMSO)

[¢]

Polyethylene glycol 300 (PEG300)

[e]

Tween 80

[e]

Sterile distilled water (ddH20)

o

Sterile tubes and syringes
e Procedure:

o Prepare a stock solution of HO-3867 in DMSO (e.g., 13 mg/mL). Ensure the powder is
completely dissolved.

o To prepare the final injection solution, combine the following in a sterile tube in the
specified order, ensuring the solution is clear after each addition:

» 5% DMSO (from the stock solution)
» 40% PEG300

= 5% Tween 80

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b607967?utm_src=pdf-body
https://www.benchchem.com/product/b607967?utm_src=pdf-body
https://www.selleckchem.com/products/ho-3867.html
https://www.benchchem.com/product/b607967?utm_src=pdf-body
https://www.benchchem.com/product/b607967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

= 50% sterile ddH20

o For example, to prepare 1 mL of the injection solution, mix 50 uL of the HO-3867 stock in
DMSO, 400 pL of PEG300, 50 uL of Tween 80, and 500 pL of sterile ddH20.

o The final solution should be a clear solution. Use the mixed solution immediately for
optimal results.

Visualizations

Signaling Pathway of HO-3867 Action

Cancer Cell

Phosphorylates

Inhibits »/
—>

arget Gene
PSTAT3 (Active) LIomotes xpression
e

Wild-type p53
Function

HO-3867

Click to download full resolution via product page
Caption: Mechanism of action of HO-3867 in cancer cells.

Experimental Workflow for In Vivo Efficacy Study
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HO-3867, a Safe STAT3 Inhibitor, Is Selectively Cytotoxic to Ovarian Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. selleckchem.com [selleckchem.com]
o 3. researchgate.net [researchgate.net]
o 4. researchgate.net [researchgate.net]
e 5. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Protocol for In Vivo Administration of HO-3867 in Mice].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607967#protocol-for-in-vivo-administration-of-ho-
3867-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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